Cas no 422275-76-1 (3-(morpholin-4-yl)-N-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)propanamide)

• Product Name: 3-(morpholin-4-yl)-N-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)propanamide
• CAS No: 422275-76-1
• MF: C₁₅H₁₈N₄O₃S
• MW: 334.393421649933
• CID: 6074582
• PubChem ID: 4426668
• Update Time: 2025-10-31

3-(morpholin-4-yl)-N-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(morpholin-4-yl)-N-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)propanamide
• 3-morpholino-N-(4-oxo-2-thioxo-1,4-dihydroquinazolin-3(2H)-yl)propanamide
• 4-Morpholinepropanamide, N-(1,4-dihydro-4-oxo-2-thioxo-3(2H)-quinazolinyl)-
• F0916-4090
• 422275-76-1
• 3-morpholin-4-yl-N-(4-oxo-2-sulfanylidene-1H-quinazolin-3-yl)propanamide
• SR-01000557088
• 3-morpholino-N-(4-oxo-2-thioxo-1,2-dihydroquinazolin-3(4H)-yl)propanamide
• SR-01000557088-1
• AKOS002090992

• Inchi： 1S/C15H18N4O3S/c20-13(5-6-18-7-9-22-10-8-18)17-19-14(21)11-3-1-2-4-12(11)16-15(19)23/h1-4H,5-10H2,(H,16,23)(H,17,20)
• InChI Key： SRTWFKKUJRUHKP-UHFFFAOYSA-N
• SMILES： N1(CCC(NN2C(=O)C3=C(NC2=S)C=CC=C3)=O)CCOCC1

Computed Properties

• Exact Mass: 334.10996162g/mol
• Monoisotopic Mass: 334.10996162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• pka: 9.47±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-(morpholin-4-yl)-N-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)propanamide

Recent Advances in the Study of 3-(morpholin-4-yl)-N-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)propanamide (CAS: 422275-76-1)

The compound 3-(morpholin-4-yl)-N-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)propanamide (CAS: 422275-76-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings regarding this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The morpholine and tetrahydroquinazoline moieties in its structure are believed to contribute to its high binding affinity and selectivity towards target proteins. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the molecular interactions between this compound and its biological targets, providing valuable insights for further optimization.

In vitro and in vivo experiments have demonstrated promising results, with the compound showing significant efficacy in reducing tumor growth and inflammation in preclinical models. Notably, its pharmacokinetic properties, including bioavailability and metabolic stability, have been extensively studied to assess its suitability for clinical development. These studies suggest that 3-(morpholin-4-yl)-N-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)propanamide has a favorable safety profile, with minimal off-target effects.

Further research is underway to explore the compound's potential in combination therapies and its application in treating other diseases, such as autoimmune disorders. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical trials. The ongoing studies underscore the importance of this compound as a promising candidate for next-generation therapeutics.

In conclusion, the latest research on 3-(morpholin-4-yl)-N-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)propanamide (CAS: 422275-76-1) highlights its potential as a versatile and effective therapeutic agent. Continued investigation into its mechanisms of action and optimization of its chemical properties will be crucial for its successful development and application in medicine.